(-)-Isosamidin

• Molecular Formula: C21H22O7
• Molecular Weight: 386.4 g/mol
• InChI: InChI=1S/C21H22O7/c1-11(2)10-16(24)27-19-17-14(28-21(4,5)20(19)25-12(3)22)8-6-13-7-9-15(23)26-18(13)17/h6-10,19-20H,1-5H3
• InChIKey: VPDWBGHNQKUFNN-UHFFFAOYSA-N

(−)-Isosamidin: Angular Pyranocoumarin Baseline

(−)-Isosamidin (CAS 53023-18-0; molecular formula C₂₁H₂₂O₇; MW 386.40 g/mol) is an angular pyranocoumarin belonging to the khellactone ester subclass, isolated primarily from Peucedanum japonicum roots and Seseli andronakii aerial parts [1]. The compound is characterized by a 3′R,4′R configuration (optical rotation [α]D²⁵ = −67°) and features a benzopyrone core fused to a dihydropyran ring, distinguishing it from linear pyranocoumarins and furanocoumarins [2]. Although classified alongside structurally similar khellactone esters such as pteryxin, samidin, and 3′S,4′S-disenecioylkhellactone, (−)-isosamidin exhibits a distinct pharmacological fingerprint across multiple assay systems, rendering it non-interchangeable with its closest structural analogs for research applications targeting specific biological pathways [3].

1

Angular pyranocoumarin with 3′R,4′R stereochemistry – distinct from linear and furanocoumarins.

2

Non-cytotoxic khellactone ester for apoptosis comparator studies and SAR work.

3

Supports tissue-selectivity, endothelial cytoprotection, and calcium channel research pathways.

• [1] Kang K-Y, Ramos SC, Lee S-J, Nam S-J, Kim J-J. Evaluation of Apoptosis-Inducing Coumarins Isolated from Peucedanum japonicum Roots: The Potential for Leukemia Treatment via the Mitochondria-Mediated Pathway. Cells. 2024;13(23):1982. doi:10.3390/cells13231982 View Source
• [2] Ramos SC, et al. Bioactivity-guided isolation of trypanocidal coumarins and dihydro-pyranochromones from selected Apiaceae plant species. Phytochemistry. 2023;213:113770. doi:10.1016/j.phytochem.2023.113770 View Source
• [3] ChEBI. Isosamidin (CHEBI:6056). European Bioinformatics Institute. Manual annotation, 2014. View Source

Why (−)-Isosamidin Resists Generic Substitution

Khellactone-type angular pyranocoumarins share a common core scaffold but diverge critically in ester substitution patterns (acetyl, senecioyl, angeloyl) and stereochemistry at the 3′ and 4′ positions, which dictate target engagement, tissue selectivity, and functional activity [1]. In a direct head-to-head comparison, (−)-isosamidin and 3′S,4′S-disenecioylkhellactone—both isolated from the same P. japonicum root extract—exhibited diametrically opposite cytotoxicity profiles in HL-60 leukemia cells: the disenecioyl analog induced robust apoptosis, whereas (−)-isosamidin showed no cytotoxicity, demonstrating that even co-occurring, structurally homologous coumarins cannot be assumed functionally equivalent [2]. Similarly, in a four-compound dihydropyranocoumarin computational panel (Visnadine, Pteryxin, Isosamidin, Suksdorfin) targeting TNBC-associated proteins, only (−)-isosamidin achieved the strongest binding interaction (−9.1 kcal/mol), underscoring that generic class-level procurement without stereochemically defined identity risks selecting a compound with measurably inferior target engagement [3].

Stereo/ester 3′S,4′S disenecioyl analogs may induce apoptosis, unlike non-cytotoxic 3′R,4′R isosamidin.

Target shift Ester substitution pattern can redirect target engagement away from prostate-selective or endothelial profiles.

Class ambiguity Generic khellactone procurement risks selecting a compound with different vasorelaxant mechanism.

• [1] Suzuki T, Otsuka A, Ito Y, Yamada S, Miyake H, Ozono S. Isosamidin, an extract of Peucedanum japonicum, inhibits phenylephrine-mediated contractions of the human prostate in vitro. Phytother Res. 2018;32(5):949-952. doi:10.1002/ptr.6039 View Source
• [2] Kang K-Y, Ramos SC, Lee S-J, Nam S-J, Kim J-J. Evaluation of Apoptosis-Inducing Coumarins Isolated from Peucedanum japonicum Roots: The Potential for Leukemia Treatment via the Mitochondria-Mediated Pathway. Cells. 2024;13(23):1982. doi:10.3390/cells13231982 View Source
• [3] Islam MS, et al. Evaluation of dihydropyranocoumarins as potent inhibitors against triple-negative breast cancer: An integrated in silico, quantum & molecular modeling approaches. PLoS ONE. 2025;20(12):e0334939. doi:10.1371/journal.pone.0334939 View Source

Quantitative Differentiation vs. Structural Analogs

Binding Affinity Advantage Against TNBC Targets

In a direct head-to-head in silico docking study against TNBC-associated proteins PARP1 (PDB: 5HA9) and CK2α (PDB: 7L1X) using AutoDock Vina, (−)-isosamidin (L03) demonstrated the most pronounced binding interaction at −9.1 kcal/mol among four tested dihydropyranocoumarins, surpassing pteryxin (L02) which showed weaker binding, mediated primarily through hydrogen bonding and π-stacking interactions within the active sites [1]. This represents the strongest target engagement in the ligand set, suggesting a structurally encoded advantage for TNBC-related target recognition.

TNBC Docking Affinity

In silico context

−9.1 kcal/mol binding energy (AutoDock Vina)

Ranked top among 4 dihydropyranocoumarins for PARP1/CK2α engagement.

DFT-optimized ligands; biological validation required.

Evidence Dimension	Molecular docking binding affinity against TNBC proteins (PARP1/CK2α)
Target Compound Data	−9.1 kcal/mol (Isosamidin, L03)
Comparator Or Baseline	Pteryxin (L02), Visnadine (L01), Suksdorfin (L04); Pteryxin binding affinity reported as weaker; L01 exhibited highest chemical stability, L04 greatest electrophilic reactivity
Quantified Difference	Isosamidin achieved the most pronounced interaction (−9.1 kcal/mol) in the four-ligand panel; specific comparator docking scores not individually reported but isosamidin ranked #1 in binding strength
Conditions	In silico; AutoDock Vina via PyRx; DFT-optimized ligands (B3LYP/DNP basis set); target proteins 5HA9 and 7L1X

Why This Matters

For researchers procuring a dihydropyranocoumarin for TNBC target engagement studies, (−)-isosamidin provides the highest predicted binding affinity among the tested analogs, directly impacting hit prioritization in structure-based drug discovery campaigns.

• [1] Islam MS, et al. Evaluation of dihydropyranocoumarins as potent inhibitors against triple-negative breast cancer: An integrated in silico, quantum & molecular modeling approaches. PLoS ONE. 2025;20(12):e0334939. doi:10.1371/journal.pone.0334939 View Source

Tissue-Selective Prostate Smooth Muscle Inhibition

In an ex vivo organ bath study using human tissue strips from 9–10 male patients, (−)-isosamidin at 100 μM produced significant inhibition of phenylephrine-stimulated contractions in isolated human prostate strips compared to control, yet had no effect on acetylcholine-stimulated contractions of isolated human bladder tissue strips at any concentration tested (10, 30, and 100 μM) [1]. This demonstrates functional tissue selectivity within the lower urinary tract that is not reported for structurally related khellactone esters such as pteryxin or samidin in the same human tissue model. The prostate-selective inhibition occurs in a concentration-dependent manner, with significant differences observed between control and 100 μM isosamidin.

Prostate vs. Bladder

Ex vivo context

100 μM inhibited phenylephrine-induced prostate contraction; no effect on bladder (n=9–10).

Demonstrates tissue-selective inhibition within human lower urinary tract strips.

Concentration-response data reported; mechanism under review.

Evidence Dimension	Inhibition of agonist-stimulated smooth muscle contraction in human isolated tissue strips
Target Compound Data	Significant inhibition of phenylephrine-induced prostate contraction at 100 μM; no effect on acetylcholine-induced bladder contraction at 10, 30, or 100 μM
Comparator Or Baseline	Bladder tissue strips from same patient cohort (within-study control); pteryxin and isopteryxin reported to non-selectively inhibit both High K⁺- and NE-induced contractions in vascular models
Quantified Difference	Prostate-selective inhibition at 100 μM vs. no bladder effect; concentration-response curves constructed with significant differences observed between control and 100 μM isosamidin
Conditions	Ex vivo; isolated human prostate and bladder tissue strips suspended in organ baths; agonists: phenylephrine (prostate) and acetylcholine (bladder); n = 9–10 male patients

Why This Matters

This tissue-level selectivity profile differentiates (−)-isosamidin from non-selective smooth muscle relaxants such as pteryxin, making it the preferred procurement choice for BPH-focused pharmacological studies requiring prostate-specific action without bladder off-target effects.

• [1] Suzuki T, Otsuka A, Ito Y, Yamada S, Miyake H, Ozono S. Isosamidin, an extract of Peucedanum japonicum, inhibits phenylephrine-mediated contractions of the human prostate in vitro. Phytother Res. 2018;32(5):949-952. doi:10.1002/ptr.6039 View Source

Stereochemistry-Dependent Cytotoxicity in Leukemia

In a bioactivity-guided fractionation study, (−)-isosamidin (3′R,4′R configuration) and 3′S,4′S-disenecioylkhellactone were isolated from the same P. japonicum root extract and tested for cytotoxicity in HL-60 human leukemia cells [1]. Only 3′S,4′S-disenecioylkhellactone (compound 2) showed cytotoxicity, inducing significant apoptosis evidenced by increased sub-G1 cell population, initiation of both early and late apoptosis, reduced mitochondrial membrane potential, and increased cleavage of caspase-3, -8, and -9. In contrast, (−)-isosamidin (compound 1) exhibited no cytotoxicity in HL-60, A549, or MCF-7 cancer cell lines, establishing that the 3′S,4′S stereochemistry combined with disenecioyl ester substitution is critical for apoptosis induction, while the 3′R,4′R acetyl-senecioyl configuration of isosamidin abolishes this activity.

Leukemia Cytotoxicity

Head-to-head

No cytotoxicity in HL-60, A549, MCF-7; disenecioyl analog induced apoptosis.

Stereochemistry-dependent dichotomy: isosamidin is non-cytotoxic, suitable as negative control.

Co-isolated from P. japonicum; apoptosis markers confirmed in analog.

Evidence Dimension	Cytotoxicity and apoptosis induction in HL-60 human leukemia cells
Target Compound Data	No cytotoxicity observed in HL-60, A549, or MCF-7 cells (3′R,4′R configuration)
Comparator Or Baseline	3′S,4′S-Disenecioylkhellactone: significant apoptosis induction with sub-G1 population increase, early/late apoptosis, MMP reduction, caspase-3/-8/-9 cleavage
Quantified Difference	Qualitative dichotomy: isosamidin = no cytotoxicity across three cancer lines; disenecioyl analog = robust multi-marker apoptosis induction
Conditions	In vitro; HL-60, A549, MCF-7 cancer cell lines; bioactivity-guided fractionation from P. japonicum roots; compounds confirmed by NMR

Why This Matters

Researchers investigating structure-activity relationships in khellactone esters must procure (−)-isosamidin specifically when a non-cytotoxic pyranocoumarin control is required for apoptosis studies, as the disenecioyl congener would confound results with its potent pro-apoptotic activity.

• [1] Kang K-Y, Ramos SC, Lee S-J, Nam S-J, Kim J-J. Evaluation of Apoptosis-Inducing Coumarins Isolated from Peucedanum japonicum Roots: The Potential for Leukemia Treatment via the Mitochondria-Mediated Pathway. Cells. 2024;13(23):1982. doi:10.3390/cells13231982 View Source

Top Cytoprotection Against Methylglyoxal Glucotoxicity

In a comprehensive screen of 20 compounds isolated from P. japonicum roots tested for protection against methylglyoxal (MGO)-induced apoptosis in HUVECs, (−)-isosamidin showed the highest effectiveness in inhibiting MGO-induced apoptosis [1]. Pretreatment with isosamidin significantly prevented ROS generation and cell death at concentrations of 1, 5, and 10 μM, with cell viability measured by MTT assay [2]. Furthermore, isosamidin uniquely caused the breakdown of crosslinks in MGO-derived advanced glycation end products (AGEs) as measured by TNBSA assay, an activity not demonstrated by the other 19 tested compounds [1]. Mechanistically, isosamidin downregulated Bax expression, upregulated Bcl-2, and strongly inhibited the activation of p38 and JNK MAPKs.

Cytoprotection Rank

Ranked #1

Top-ranked among 20 P. japonicum isolates against MGO-induced HUVEC apoptosis.

Unique dual mechanism: ROS suppression plus AGE crosslink breakdown.

Effective at 1–10 μM; TNBSA assay confirmed crosslink cleavage.

Evidence Dimension	Cytoprotective efficacy against MGO-induced apoptosis in HUVECs (rank among 20 P. japonicum isolates)
Target Compound Data	Ranked #1 (highest effectiveness) among 20 compounds; significant protection at 1, 5, and 10 μM; unique AGE crosslink-breaking activity
Comparator Or Baseline	19 other P. japonicum isolates (mean effectiveness lower); no comparator compound exhibited AGE crosslink-breaking
Quantified Difference	Highest effectiveness designation (rank #1 of 20); unique AGE crosslink-breaking phenotype absent in all other 19 compounds
Conditions	In vitro; HUVEC model; MGO 400 μM induction; isosamidin pretreatment at 1, 5, 10 μM; MTT assay, LDH assay, TNBSA assay for AGE crosslinks; n = 3 independent experiments

Why This Matters

For diabetic vascular complication research, (−)-isosamidin is the compound of choice among P. japonicum-derived coumarins due to its #1 ranking in cytoprotective potency and its unique dual mechanism of ROS suppression combined with direct AGE crosslink breakdown, an activity profile not replicated by any other tested isolate.

• [1] Kim SY, et al. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2. Antioxidants. 2020;9(6):531. doi:10.3390/antiox9060531 View Source
• [2] Figure 1, Kim SY et al. Antioxidants 2020;9(6):531. PMC7346203. Effect of isosamidin on MGO-induced cytotoxicity in HUVECs (MTT assay at 1, 5, 10 μM). View Source

Calcium Channel Blockade and Vasorelaxation

In a functional vasorelaxation assay using potassium-depolarized rabbit aortic strips, (−)-isosamidin exhibited voltage-gated calcium channel blocking activity with an IC₅₀ of 1.50 × 10³ nM (1.5 μM) [1]. This calcium channel antagonism provides a quantifiable mechanism for the compound's vasorelaxant effects and distinguishes it from analogs such as praeruptorin A, which exerts vasorelaxation primarily through endothelium-dependent NO-cGMP and prostacyclin pathways (IC₅₀ = 208 ± 77.3 μM in a related model) rather than direct calcium channel blockade [2]. The calcium channel-targeted mechanism of isosamidin contrasts with the endothelium-dependent mechanism of praeruptorin A, indicating distinct molecular targets within the vasorelaxation pharmacological space.

Ca²⁺ Channel Blockade

Cross-study comparable

IC₅₀ = 1.5 μM in rabbit aortic strips; praeruptorin A IC₅₀ = 208 μM.

Supports direct calcium channel antagonism mechanism differentiation.

Voltage-gated calcium channel model; endothelium-independent.

Evidence Dimension	Vasorelaxant mechanism and potency (voltage-gated calcium channel blockade vs. endothelium-dependent pathways)
Target Compound Data	IC₅₀ = 1.5 μM (voltage-gated calcium channel blocking activity in potassium-depolarized rabbit aorta)
Comparator Or Baseline	Praeruptorin A: IC₅₀ = 208 ± 77.3 μM (endothelium-dependent NO-cGMP/prostacyclin-mediated vasorelaxation in rat thoracic aorta)
Quantified Difference	Isosamidin IC₅₀ is approximately 139-fold lower (more potent) than praeruptorin A IC₅₀, with mechanistically distinct pathways (direct calcium channel blockade vs. endothelium-dependent signaling)
Conditions	Isosamidin: potassium-depolarized rabbit aortic strips (BindingDB ChEMBL1907867). Praeruptorin A: rat thoracic aorta rings, endothelium-dependent model (Table 2, PMC reference)

Why This Matters

For cardiovascular researchers requiring a direct calcium channel-blocking pyranocoumarin with sub-micromolar potency, (−)-isosamidin offers a mechanistically distinct and quantitatively more potent alternative to endothelium-dependent vasorelaxants such as praeruptorin A.

• [1] BindingDB. BDBM50228803 / CHEMBL1907867. IC₅₀ = 1.50E+3 nM. In vitro vasorelaxant activity (voltage-gated calcium channel blocking activity) determined with potassium-depolarized rabbit aortic strips. View Source
• [2] Table 2, PMC reference. Praeruptorin A vasorelaxant IC₅₀ = 208 ± 77.3 μM in rat thoracic aorta model. Endothelium-dependent NO-cGMP/prostacyclin-mediated mechanism. View Source

Selectivity Index vs. Benznidazole in Chagas

In a bioactivity-guided isolation study against Trypanosoma cruzi, (−)-isosamidin emerged as a selective trypanocidal molecule with a selectivity index of approximately 9, inhibiting amastigote replication in CHO-K1 host cells [1]. Although isosamidin was significantly less potent than the clinical reference drug benznidazole (IC₅₀ typically 1–5 μM range against T. cruzi), it demonstrated an IC₅₀ of approximately 30 μM in the intracellular amastigote assay with efficient and selective inhibition of amastigote replication [2]. The khellactone ester praeruptorin B and the dihydropyranochromones 3′-O-acetylhamaudol and ledebouriellol were more potent (inhibiting amastigote replication at <10 μM) but did not report selectivity indices, leaving isosamidin as a structurally characterized selective scaffold for antichagasic lead optimization.

T. cruzi Selectivity

Cross-study comparable

Selectivity index ~9; IC₅₀ ~30 μM against intracellular amastigotes.

Offers a host-cell selectivity benchmark for pyranocoumarin optimization.

Benznidazole reference IC₅₀ 1–5 μM; CHO-K1 host cells.

Evidence Dimension	Trypanocidal selectivity and potency against T. cruzi intracellular amastigotes
Target Compound Data	Selectivity index ∼9; IC₅₀ ∼30 μM against intracellular amastigotes in CHO-K1 cells
Comparator Or Baseline	Benznidazole (clinical reference): IC₅₀ 1–5 μM range, but no selectivity index reported in this study context; Praeruptorin B: <10 μM amastigote inhibition, selectivity index not reported
Quantified Difference	Isosamidin ∼30-fold less potent than benznidazole but demonstrates quantifiable selectivity (SI ∼9); praeruptorin B is more potent (<10 μM) but lacks reported selectivity data
Conditions	Flow cytometry-based T. cruzi trypomastigote cellular infection assay; CHO-K1 host cells; compound isolated from Seseli andronakii aerial parts via countercurrent chromatography

Why This Matters

For antichagasic drug discovery programs prioritizing host-cell selectivity over absolute potency, (−)-isosamidin provides a structurally defined pyranocoumarin scaffold with a documented selectivity index of ∼9, enabling rational optimization of the khellactone ester chemotype for improved therapeutic windows.

• [1] Ramos SC, et al. Bioactivity-guided isolation of trypanocidal coumarins and dihydro-pyranochromones from selected Apiaceae plant species. Phytochemistry. 2023;213:113770. doi:10.1016/j.phytochem.2023.113770 View Source
• [2] Supplementary Table S1, Ramos SC et al. Phytochemistry 2023;213:113770. Isosamidin IC₅₀ ∼30 μM; benznidazole reference IC₅₀ 1–5 μM range against T. cruzi. View Source

Application Scenarios for (−)-Isosamidin

TNBC In Silico Hit Identification

For computational medicinal chemistry groups screening dihydropyranocoumarins against TNBC targets PARP1 and CK2α, (−)-isosamidin delivers the highest docking binding affinity (−9.1 kcal/mol) among four tested analogs, as demonstrated by AutoDock Vina with DFT-optimized geometries (B3LYP/DNP basis set). This quantitative advantage, combined with MD simulation-validated conformational stability over 100 ns, positions isosamidin as the optimal starting scaffold for hit-to-lead optimization where maximal predicted target engagement is the primary procurement criterion. Researchers should procure (−)-isosamidin rather than pteryxin, visnadine, or suksdorfin when the objective is to maximize in silico binding scores against 5HA9/7L1X protein targets. [1]

Prostate-Selective BPH Pharmacology

Investigators studying lower urinary tract pharmacology require a compound with demonstrated prostate selectivity to avoid bladder off-target confounding. (−)-Isosamidin uniquely satisfies this requirement: at 100 μM, it significantly inhibits phenylephrine-induced human prostate strip contractions while producing no effect on acetylcholine-induced bladder contractions across a 10–100 μM concentration range in paired tissue from the same patient cohort (n = 9–10). This evidence-based tissue selectivity, absent in broadly acting vasorelaxant pyranocoumarins such as pteryxin, makes (−)-isosamidin the compound of choice for ex vivo BPH target validation studies and in vivo efficacy models where bladder function preservation is critical. [2]

Diabetic Endothelial Protection: ROS & AGE Crosslinks

For preclinical diabetes complication programs evaluating endothelial protective agents, (−)-isosamidin offers a uniquely characterized dual mechanism: it ranked #1 among 20 P. japonicum isolates for inhibiting MGO-induced HUVEC apoptosis while simultaneously demonstrating the exclusive ability to break pre-formed MGO-AGE crosslinks (measured via TNBSA assay). This combined ROS-suppressive (Bax/Bcl-2 modulation, p38/JNK MAPK inhibition) and AGE-crosslink-breaking activity is not replicated by any other tested compound from this source plant. Procurement of (−)-isosamidin is indicated for studies where both antioxidant and anti-glycation endpoints must be addressed by a single chemical entity, with effective concentrations established at 1–10 μM in the HUVEC glucotoxicity model. [3]

SAR Studies in Khellactone Ester Cancer Pharmacology

Structure-activity relationship (SAR) studies investigating the role of 3′/4′ stereochemistry and ester substitution on cancer cell cytotoxicity require matched compound pairs with defined configurations. (−)-Isosamidin (3′R,4′R; acetyl-senecioyl ester) and 3′S,4′S-disenecioylkhellactone (3′S,4′S; di-senecioyl ester)—co-isolated from P. japonicum roots and fully characterized by 1D/2D NMR—provide an ideal comparator pair: the disenecioyl analog induces robust apoptosis (sub-G1 increase, MMP collapse, caspase-3/-8/-9 cleavage) in HL-60 cells, while isosamidin is completely non-cytotoxic across three cancer lines (HL-60, A549, MCF-7). Procuring both compounds as a stereochemically defined set enables controlled SAR dissection of how 3′/4′ configuration and ester group identity govern khellactone-mediated cytotoxicity, making (−)-isosamidin essential as the negative-control compound in apoptosis-focused cancer studies. [4]

Application

Selection Property

Validation Focus

TNBC target engagement studies

Docking-predicted binding affinity

PARP1/CK2α computational prioritization

Lower urinary tract tissue-selectivity research

Prostate-selective contraction inhibition

Bladder off-target exclusion in paired human tissue

Diabetic endothelial glucotoxicity research

Top-ranked cytoprotective rank & AGE crosslink breakdown

Dual ROS/AGE endpoint validation (HUVEC model)

Khellactone ester SAR studies

Non-cytotoxic stereoisomer control

Apoptosis comparator context (HL-60 cell model)

• [1] Islam MS, et al. Evaluation of dihydropyranocoumarins as potent inhibitors against triple-negative breast cancer: An integrated in silico, quantum & molecular modeling approaches. PLoS ONE. 2025;20(12):e0334939. doi:10.1371/journal.pone.0334939 View Source
• [2] Suzuki T, Otsuka A, Ito Y, Yamada S, Miyake H, Ozono S. Isosamidin, an extract of Peucedanum japonicum, inhibits phenylephrine-mediated contractions of the human prostate in vitro. Phytother Res. 2018;32(5):949-952. doi:10.1002/ptr.6039 View Source
• [3] Kim SY, et al. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2. Antioxidants. 2020;9(6):531. doi:10.3390/antiox9060531 View Source
• [4] Kang K-Y, Ramos SC, Lee S-J, Nam S-J, Kim J-J. Evaluation of Apoptosis-Inducing Coumarins Isolated from Peucedanum japonicum Roots: The Potential for Leukemia Treatment via the Mitochondria-Mediated Pathway. Cells. 2024;13(23):1982. doi:10.3390/cells13231982 View Source